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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of molybdenum
carbide (Mo2C) as a co-catalyst with platinum (Pt). The synergistic interaction between Pt and
Mo2C has been shown to significantly enhance catalytic activity and durability for various
electrochemical reactions, making this combination a promising avenue for the development of
next-generation catalysts. This document outlines the key applications, presents comparative
performance data, and provides detailed experimental protocols for the synthesis and
evaluation of Pt/Mo2zC catalysts.

Introduction to Pt/Mo2C Catalysis

Molybdenum carbide has emerged as a promising catalyst support and co-catalyst for
platinum due to its unique electronic properties, which are often described as "Pt-like".[1] The
combination of Pt with Mo2C can lead to a significant reduction in the required Pt loading
without compromising, and in many cases, enhancing the catalytic performance. This is
attributed to a strong metal-support interaction that modifies the electronic structure of Pt,
thereby improving its intrinsic activity and stability.[2][3] The primary applications for Pt/Mo2C
catalysts are in the fields of energy conversion and storage, particularly for the hydrogen
evolution reaction (HER), methanol oxidation reaction (MOR), and the water-gas shift (WGS)
reaction.

Key Applications and Performance Data
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The use of Mo2C as a co-catalyst for Pt has demonstrated significant improvements in several
critical chemical reactions. Below is a summary of the performance of Pt/Mo2zC catalysts in
three key applications.

Hydrogen Evolution Reaction (HER)

In the quest for clean energy, the electrochemical hydrogen evolution reaction (HER) is of
paramount importance. Platinum is the benchmark catalyst for HER, but its high cost is a major
obstacle. The addition of Mo2C has been shown to drastically improve the HER activity of Pt,
allowing for significantly lower Pt loadings.[2][4]

Table 1: Performance of Pt/Mo2C Catalysts in the Hydrogen Evolution Reaction (HER)

Overpotenti
Catalyst Mass
. al@ 10 Tafel Slope o
Compositio  Electrolyte Activity Reference
mA/cm? (mVidec)
n (AImg_Pt)
(mvV)
Pt/Mo2C (C)  0.5MH2S04 38 24 - [4]
Pti-Mo02C-C
1 M KOH 155 - 7.14 [5]
(0.7 wt% Pt)
Monolayer Pt Similar to 20
0.5MH2S04 - - [2]
on Mo2C wt% Pt/C
Pt/B-Mo2C _
Higher than
nanotubes 0.5 M H2S04 - - [2]
20% Pt/C

(4.4 Wt% Pt)

Methanol Oxidation Reaction (MOR)

Direct methanol fuel cells (DMFCs) are a promising portable power source, but the sluggish
kinetics of the methanol oxidation reaction (MOR) at the anode, typically catalyzed by Pt, limits
their efficiency. Molybdenum carbide can act as a promoter for Pt in MOR, enhancing the
oxidation of methanol and improving the catalyst's tolerance to carbon monoxide (CO)
poisoning.[6]

Table 2: Performance of Pt/Mo2C Catalysts in the Methanol Oxidation Reaction (MOR)
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Peak
Catalyst Onset
. Current . co
Compositio  Electrolyte . Potential (V Reference
Density Tolerance
n vs. RHE)
(mA/cm?)
o ~128% higher Increased
Pt-MoOs/C Acidic - - [7]
than Pt-Ru/C stability
Lower than
Pt/Mo2C - - Enhanced [8]
Pt/C

Water-Gas Shift (WGS) Reaction

The water-gas shift (WGS) reaction (CO + H20 =& CO2z + Hz) is a crucial step in producing high-
purity hydrogen for fuel cells and in various industrial processes. Pt/Mo2zC catalysts have
demonstrated high activity and stability for the WGS reaction, often outperforming conventional
catalysts.[8][9] The interaction between Pt and Mo2zC is believed to facilitate the dissociation of
water, a key step in the reaction mechanism.[8]

Table 3: Performance of Pt/Mo2C Catalysts in the Water-Gas Shift (WGS) Reaction

Cco
Catalyst Temperature . .
. Conversion Stability Reference
Composition (°C)
(%)
Stable over 85
Pt/Mo2C 180 44-50 [9]

hours

More active than No apparent
Pt/Mo2C 220-295 commercial Cu- deactivation over  [10]
Zn-Al 48 hours

Signaling Pathways and Experimental Workflows

The synergistic catalysis between platinum and molybdenum carbide can be visualized
through the following diagrams, illustrating the proposed reaction mechanism for the Water-
Gas Shift reaction and a typical experimental workflow for catalyst synthesis and evaluation.
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Caption: Proposed bifunctional mechanism for the Water-Gas Shift reaction on a Pt/MozC
catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Probing synergetic effects between platinum nanoparticles deposited via atomic layer
deposition and a molybdenum carbide nanotube support through surface characterization
and device performance - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

» 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

e 4. Mo2C promoted electrocatalysis of the Pt/Mo2C (C) heterostructure for a superior
hydrogen evolution reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. mdpi.com [mdpi.com]

. electrochemsci.org [electrochemsci.org]

°
© 0] ~ » &)

. mdpi.com [mdpi.com]

e 10. scispace.com [scispace.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Molybdenum Carbide
as a Co-catalyst with Platinum]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b8022989#using-molybdenum-carbide-as-a-co-
catalyst-with-platinum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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